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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isodecanol is a branched-chain fatty alcohol consisting of a ten-carbon backbone. It is a

complex mixture of isomers, with the specific composition varying depending on the

manufacturing process. This versatile compound serves as a key intermediate in the synthesis

of plasticizers, surfactants, and lubricants. Its properties also lend it to applications as a solvent

and antifoaming agent. This technical guide provides an in-depth overview of the Chemical

Abstracts Service (CAS) number, regulatory landscape, and key toxicological and

physicochemical properties of isodecanol, presented for the scientific community.

Chemical Identification and Physical Properties
The primary CAS number for the isomeric mixture of isodecanol is 25339-17-7.[1][2] This

identifier encompasses a variety of branched-chain decyl alcohols. Specific isomers, such as 8-

methyl-1-nonanol, are also associated with this CAS number.[1] Other isomers have their own

unique CAS numbers, for instance, 2-methyl-1-nonanol is identified by CAS number 40589-14-

8.

The physical and chemical properties of isodecanol are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₂₂O [1][3]

Molecular Weight 158.28 g/mol [3]

Appearance Colorless, viscous liquid [1]

Odor Mild alcoholic [1]

Boiling Point 215-225 °C [3]

Melting Point -60 °C [3]

Flash Point 95 °C [3]

Density 0.838 g/mL at 20 °C [3]

Water Solubility Low [4]

LogP (Octanol/Water Partition

Coefficient)
~3.7 [3]

Regulatory Information
Isodecanol is subject to various chemical regulations globally. A summary of its status under

key regulatory frameworks is provided below.
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Regulation
Status/Classificatio
n

Details Reference

REACH (EU) Registered

Isodecanol is

registered under

REACH, with ECHA

classifying it as

causing skin irritation

and being harmful to

aquatic life with long-

lasting effects.

[5]

TSCA (US) Active

Isodecanol is listed on

the Toxic Substances

Control Act (TSCA)

Inventory, indicating it

is approved for

commerce in the

United States.

[6]

GHS Classification Warning

Hazard Statements:

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation), H411 (Toxic

to aquatic life with

long lasting effects).

[2][6]

There are currently no specific Permissible Exposure Limits (PELs) from OSHA,

Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVs) from

ACGIH established for isodecanol.[3]

Toxicological and Ecotoxicological Data
The toxicological profile of isodecanol has been evaluated through various studies. The

following table summarizes key toxicity data.
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Test Species Route Endpoint Value Reference

Acute Oral

Toxicity
Rat Oral LD50

>2648 - 6400

mg/kg
[1][7][8]

Acute Dermal

Toxicity
Rabbit Dermal LD50

3150 - 3560

mg/kg
[6][8]

Skin Irritation Rabbit Dermal - Irritant [2]

Eye Irritation Rabbit Ocular -
Serious

Irritant
[2]

Aquatic

Toxicity
Brine Shrimp - LC50 (24h) 3.4 mg/L [6]

Aquatic

Toxicity

Harpacticoid

Copepod
- LC50 (96h) 1.3 mg/L [6]

Isodecanol is considered to have a high potential for bioconcentration in aquatic organisms

based on its BCF; however, it is also readily biodegradable.[1]

Experimental Protocols
The determination of the physicochemical and toxicological properties of isodecanol generally

follows standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD).

Physicochemical Properties
Partition Coefficient (n-octanol/water): This is a key parameter for assessing the

environmental fate of a substance. It can be determined using the OECD Guideline 107

(Shake Flask Method), OECD Guideline 117 (HPLC Method), or OECD Guideline 123 (Slow-

Stirring Method).[8][9][10][11][12] The choice of method depends on the expected log Pow

value.[8]

Toxicological Testing
A tiered approach is often employed for toxicological assessment to minimize animal testing.
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Acute Oral Toxicity: The acute oral lethal dose (LD50) is typically determined following OECD

Guideline 420 (Fixed Dose Procedure), OECD Guideline 423 (Acute Toxic Class Method), or

OECD Guideline 425 (Up-and-Down Procedure). These methods involve administering a

single dose of the substance to animals (usually rats) and observing them for a defined

period (typically 14 days) for signs of toxicity and mortality.[13]

Dermal Irritation/Corrosion: The potential for skin irritation is assessed using OECD

Guideline 404.[5][14] This test involves applying the substance to the skin of a test animal

(usually a rabbit) and observing for erythema and edema over a period of time.[5] A tiered,

weight-of-the-evidence approach, including in vitro data, is recommended to reduce animal

use.[14]

Eye Irritation/Corrosion:OECD Guideline 405 is the standard method for assessing eye

irritation.[2][3][7] A single dose of the substance is applied to the eye of an animal (typically a

rabbit), and the cornea, iris, and conjunctiva are examined for lesions at specific intervals.[2]

The use of analgesics and anesthetics is recommended to minimize animal distress.[2]

Skin Sensitization: The potential to cause skin sensitization (allergic contact dermatitis) is

evaluated using methods such as the OECD Guideline 406 (Guinea Pig Maximisation Test)

or OECD Guideline 429 (Local Lymph Node Assay).[1][15]

Ecotoxicological Testing
Ready Biodegradability: The biodegradability of isodecanol is assessed using one of the six

methods described in OECD Guideline 301.[16][17][18] These tests measure the removal of

dissolved organic carbon, CO2 production, or oxygen uptake over a 28-day period.[18] To be

classified as "readily biodegradable," a substance must meet specific degradation

percentages within a 10-day window.[17]

Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

regulatory assessment of isodecanol.
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GHS Classification for Skin/Eye Irritation

Evaluate Available Data
(Human, Animal, In Vitro)
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No

Category 1
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Yes
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Category 2A
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Yes

Not Classified
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Effects fully reversible
within 7 days?
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(Mild Eye Irritation)

Yes

Click to download full resolution via product page

Caption: Decision logic for GHS classification of skin and eye irritation.
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Tiered Toxicity Testing Workflow (OECD Approach)

Existing Data Review
(Human, Animal, In Silico)

In Vitro Testing
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No
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Yes
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Caption: A generalized workflow for tiered toxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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